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Compound Name: 3,4,5-Trichlorophenylboronic acid

Cat. No.: B151388

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3,4,5-Trichlorophenylboronic acid, a
versatile reagent in modern organic synthesis. With a molecular weight of 225.27 g/mol , this
compound is a cornerstone in the construction of complex molecular architectures through
palladium-catalyzed cross-coupling reactions. This document details its chemical properties,
summarizes its primary applications, and provides illustrative experimental protocols.
Furthermore, it explores the potential biological implications of molecules synthesized using
this key building block, acknowledging the current landscape of research and future directions.

Core Properties and Data

3,4,5-Trichlorophenylboronic acid is a white to off-white crystalline powder. Its key
guantitative data are summarized in the table below for easy reference.
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Property Value Reference
Molecular Weight 225.27 g/mol [1]
Molecular Formula CeH4BCIs02 [2]

CAS Number 862248-93-9

Melting Point >300 °C

Purity Typically =95% [2]

Primary Applications and Experimental Protocols

The utility of 3,4,5-Trichlorophenylboronic acid spans several key areas of chemical
research and development, primarily centered around its application in Suzuki-Miyaura cross-
coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a powerful and widely used method for the formation of carbon-
carbon bonds. 3,4,5-Trichlorophenylboronic acid serves as a crucial partner in these
reactions, enabling the synthesis of a diverse range of biaryl and substituted aromatic
compounds. These products are often key intermediates in the development of
pharmaceuticals and agrochemicals.[3]

Generic Experimental Protocol for Suzuki-Miyaura Coupling:

While specific reaction conditions should be optimized for each unique substrate combination,
a general protocol for a Suzuki-Miyaura coupling reaction involving an aryl halide and 3,4,5-
Trichlorophenylboronic acid is as follows:

Materials:
e Aryl halide (1.0 eq)
e 3,4,5-Trichlorophenylboronic acid (1.1 - 1.5 eq)

o Palladium catalyst (e.g., Pd(PPhs)s, Pd(dppf)Clz, 1-5 mol%)
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e Base (e.g., K2COs, Cs2CO0s3, K3POa4, 2-3 eq)

e Anhydrous solvent (e.g., 1,4-dioxane, toluene, DMF)
 Inert gas (Nitrogen or Argon)

Procedure:

e Reaction Setup: In a dry reaction vessel, combine the aryl halide, 3,4,5-
Trichlorophenylboronic acid, palladium catalyst, and base.

 Inert Atmosphere: Evacuate and backfill the vessel with an inert gas three times to create an
oxygen-free environment.

» Solvent Addition: Add the anhydrous solvent via syringe.

e Reaction: Stir the mixture at the desired temperature (typically 80-120 °C) for 2-24 hours.
Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS).

o Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over
anhydrous sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by a suitable method, such as column chromatography.

Logical Workflow for Suzuki-Miyaura Coupling:

Reaction Preparation Reaction Execution Work-up and Purification

Combine Aryl Halide, B o
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A generalized workflow for performing a Suzuki-Miyaura cross-coupling reaction.
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Bioconjugation

Boronic acids are known to form reversible covalent bonds with diols, a property that is
increasingly exploited in the field of bioconjugation. This allows for the labeling and modification
of biomolecules such as proteins and carbohydrates. While specific protocols for 3,4,5-
trichlorophenylboronic acid are not abundant in literature, the general principles of boronic
acid-based bioconjugation would apply. This involves the reaction of the boronic acid with a
diol-containing biomolecule, often under agueous conditions.

Materials Science

In materials science, 3,4,5-Trichlorophenylboronic acid can be utilized to functionalize
surfaces and polymers. The boronic acid moiety can be used to anchor molecules to surfaces
containing diol groups, thereby modifying the surface properties.

Biological Activity and Signaling Pathways

A comprehensive search of the current scientific literature did not yield specific studies detailing
the direct involvement of 3,4,5-Trichlorophenylboronic acid or its immediate derivatives in
defined biological signaling pathways. However, the broader class of boronic acid-containing
molecules has seen significant investigation in drug discovery. For instance, bortezomib, a
dipeptide boronic acid, is a proteasome inhibitor used in cancer therapy.

The biological activity of compounds synthesized using 3,4,5-Trichlorophenylboronic acid
would be highly dependent on the overall structure of the final molecule. The introduction of the
3,4,5-trichlorophenyl group can influence the lipophilicity, steric profile, and electronic
properties of a molecule, which in turn can affect its biological target binding and
pharmacokinetic properties.

Future research may involve the synthesis of a library of compounds using 3,4,5-
Trichlorophenylboronic acid as a building block, followed by screening against various
biological targets to identify potential lead compounds. Subsequent mechanism-of-action
studies would then be required to elucidate any involvement in specific signaling pathways.

Proposed Research Workflow for Biological Evaluation:
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A proposed workflow for the synthesis and biological evaluation of novel compounds.

Conclusion

3,4,5-Trichlorophenylboronic acid is a valuable and versatile reagent in organic synthesis,
with its primary application in the robust and reliable Suzuki-Miyaura cross-coupling reaction.
Its utility extends to the fields of bioconjugation and materials science, offering a wide range of
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possibilities for the creation of novel and functional molecules. While its direct biological activity
and role in signaling pathways are not yet defined, the compounds synthesized from this
building block hold potential for future discoveries in drug development and chemical biology.
Further research is warranted to fully explore the biological implications of incorporating the
3,4,5-trichlorophenyl moiety into bioactive scaffolds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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